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Compound of Interest

Compound Name: Betulalbuside A

Cat. No.: B198557

Betulalbuside A: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Abstract

Betulalbuside A is a monoterpene glucoside that has been identified as a constituent of
Viburnum lantana.[1] While research on this specific compound is limited, the plant extract from
which it is derived has demonstrated notable anti-inflammatory properties. This technical guide
provides a summary of the known chemical and physical properties of Betulalbuside A,
alongside a detailed examination of the anti-inflammatory and antinociceptive activities of
Viburnum lantana extract. Due to the absence of specific mechanistic studies on
Betulalbuside A, a representative inflammatory signaling pathway is presented to offer a
potential framework for future research.

Chemical Structure and Properties

Betulalbuside A is chemically defined as (2R,3R,4S,5S,6R)-2-[(2E)-6-hydroxy-2,6-
dimethylocta-2,7-dienoxy]-6-(hydroxymethyl)oxane-3,4,5-triol. Its structure consists of a
monoterpene aglycone linked to a glucose moiety.

Table 1: Physicochemical Properties of Betulalbuside A
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Property Value Source
Molecular Formula C16H2807 [1]
Molecular Weight 332.39 g/mol [1]

(2R,3R,4S,5S,6R)-2-[(2E)-6-
hydroxy-2,6-dimethylocta-2,7-

IUPAC Name dienoxy]-6- N/A
(hydroxymethyl)oxane-3,4,5-
triol

CC(=CCCC(C)
Canonical SMILES (C=C)O)CO[C@H]1--INVALID-  N/A
LINK--CO)0)0">C@@HO

Classification Monoterpene Glucoside [1]

Note: Detailed spectral data (1H and 13C NMR) for Betulalbuside A are not readily available
in the public domain.

Biological Activity of Viburnum lantana Extract

Betulalbuside A is a known constituent of Viburnum lantana. The methanolic extract of this
plant has been evaluated for its antinociceptive and anti-inflammatory activities, suggesting that
its constituent compounds, including potentially Betulalbuside A, contribute to these effects.

Anti-inflammatory Activity

The anti-inflammatory potential of the Viburnum lantana extract was assessed using the
carrageenan-induced paw edema model in rats.[2] This is a widely accepted model for
evaluating acute inflammation.

Table 2: Anti-inflammatory Effect of Viburnum lantana Extract on Carrageenan-Induced Paw
Edema in Rats
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Treatment Dose (mg/kg) % Inhibition of Edema
Viburnum lantana Extract 50 26.44

Viburnum lantana Extract 100 46.39

Viburnum lantana Extract 200 48.37

Indomethacin (Reference) 10 95.7

The extract demonstrated a dose-dependent reduction in paw edema, with the most significant

effect observed at a dose of 200 mg/kg.[2]

Antinociceptive Activity

The antinociceptive (pain-relieving) effects were evaluated using the acetic acid-induced
writhing test and the tail-flick test in mice.[2]

Table 3: Antinociceptive Effects of Viburnum lantana Extract

Test Treatment Dose (mg/kg) Result
Acetic Acid-Induced Viburnum lantana 100 Similar inhibition to
Writhing Extract Aspirin
Acetic Acid-Induced Viburnum lantana 200 Stronger inhibition
Writhing Extract than Aspirin

o Viburnum lantana Powerful
Tail-Flick Test 100 o ) o

Extract antinociceptive activity

The extract exhibited significant antinociceptive properties in both models, suggesting its
potential as an analgesic agent.[2]

Experimental Protocols
Carrageenan-Induced Paw Edema

The following protocol was adapted from the study on the anti-inflammatory activity of
Viburnum lantana extract.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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